Cas no 1806915-63-8 (4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde
• CAS No: 1806915-63-8
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4869118
• Update Time: 2025-10-28

4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-5-3(2-13)6(7(10)11)12-1-4(5)9/h1-2,7H
• InChI Key： CEWPYSZLGNVFQS-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

Introduction to 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1806915-63-8)

4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1806915-63-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This article delves into the chemical properties, synthesis methods, and potential applications of 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde, highlighting its significance in contemporary scientific research.

The molecular formula of 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde is C₉H₄ClF₃N₂O, and its molecular weight is approximately 234.1 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 4-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 5-position, along with an aldehyde functional group at the 3-position. This unique combination of substituents imparts specific electronic and steric properties to the molecule, making it highly reactive and versatile in synthetic chemistry.

The synthesis of 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloro-2-(difluoromethyl)-5-fluoroisonicotinonitrile with an oxidizing agent to form the corresponding aldehyde. Another method involves the Vilsmeier-Haack reaction, where 4-chloro-2-(difluoromethyl)-5-fluoroisonicotinic acid is treated with phosphorus oxychloride and N,N-dimethylformamide (DMF). These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In terms of its applications, 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has shown promise as an intermediate in the synthesis of various pharmaceuticals. For instance, it has been used in the development of novel antiviral agents targeting RNA-dependent RNA polymerases (RdRp) in viruses such as hepatitis C virus (HCV) and influenza virus. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of these compounds, which is crucial for their therapeutic efficacy.

Beyond antiviral applications, 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has also been explored for its potential in cancer therapy. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and protein kinases B (AKT). These findings suggest that 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde-based compounds could be developed into novel anticancer drugs with improved selectivity and reduced side effects.

In addition to its pharmaceutical applications, 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has found use in agrochemical research. It serves as a building block for the synthesis of herbicides and fungicides with enhanced efficacy against resistant strains of weeds and fungi. The introduction of fluorine atoms into these molecules improves their binding affinity to target sites, thereby increasing their effectiveness while reducing environmental impact.

The safety profile of 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde is an important consideration in its development and application. Preclinical studies have shown that this compound exhibits low toxicity when used within recommended concentrations. However, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) are essential to minimize any potential risks associated with its use.

In conclusion, 4-Chloro-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1806915-63-8) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.